Cas no 1806536-12-8 (3,5-Diethoxyphenylpropanal)

• Product Name: 3,5-Diethoxyphenylpropanal
• CAS No: 1806536-12-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 4962232
• Update Time: 2025-06-07

3,5-Diethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3,5-Diethoxyphenylpropanal

• Inchi： 1S/C13H18O3/c1-4-15-12-6-11(10(3)9-14)7-13(8-12)16-5-2/h6-10H,4-5H2,1-3H3
• InChI Key： DXYNJNKSRJEKMO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C=1)C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 191
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 3,5-Diethoxyphenylpropanal

Introduction to 3,5-Diethoxyphenylpropanal (CAS No. 1806536-12-8)

3,5-Diethoxyphenylpropanal (CAS No. 1806536-12-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of 3,5-Diethoxyphenylpropanal, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

3,5-Diethoxyphenylpropanal is a derivative of propanal with a substituted phenyl ring. The compound features two ethoxy groups (-OCH₂CH₃) attached to the phenyl ring at the 3 and 5 positions, which significantly influence its chemical reactivity and biological properties. The molecular formula of 3,5-Diethoxyphenylpropanal is C₁₃H₁₈O₃, with a molecular weight of approximately 222.28 g/mol. The presence of the aldehyde group (-CHO) at the end of the propanal chain makes it highly reactive and suitable for various chemical reactions.

Synthesis Methods

The synthesis of 3,5-Diethoxyphenylpropanal can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 3,5-diethoxybenzaldehyde with an appropriate propanol derivative in the presence of a suitable catalyst. Another approach involves the oxidation of a corresponding alcohol or reduction of a higher aldehyde or ketone. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions.

Biological Activities and Mechanisms

3,5-Diethoxyphenylpropanal has been studied for its diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways like NF-κB and MAPK. Additionally, its antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress in cells.

In cancer research, 3,5-Diethoxyphenylpropanal has demonstrated potential as an anti-cancer agent by inducing apoptosis in various cancer cell lines. Studies have shown that it can disrupt mitochondrial membrane potential and activate caspase cascades, leading to programmed cell death. These findings suggest that 3,5-Diethoxyphenylpropanal may have therapeutic applications in treating certain types of cancer.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3,5-Diethoxyphenylpropanal is currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of inflammatory diseases and cancer. For instance, in a study on murine models of colitis, treatment with 3,5-Diethoxyphenylpropanal significantly reduced inflammation and improved overall health outcomes.

Clinical trials are underway to evaluate the safety and efficacy of 3,5-Diethoxyphenylpropanal in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels with minimal side effects. Further studies are needed to determine optimal dosing regimens and long-term safety profiles.

Potential Applications and Future Directions strong> p > < p >The broad spectrum of biological activities exhibited by 3 , 5 - Diethoxyphenylpropanal strong > opens up numerous possibilities for its application in drug development . Researchers are actively investigating its potential as a lead compound for developing new drugs targeting inflammatory diseases , cancer , and other conditions characterized by oxidative stress . Additionally , efforts are being made to optimize its pharmacokinetic properties through structural modifications or formulation strategies . p > < p >In conclusion ,< strong > 3 , 5 - Diethoxyphenylpropanal ( CAS No . 1806536 - 12 - 8 ) strong > represents a promising compound with significant therapeutic potential . Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications , paving the way for future advancements in medicinal chemistry and pharmaceutical science . p > article > response >